Cas no 95832-17-0 (Pregn-4-ene-3,20-dione,11,14-dihydroxy-, (11a)- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,11,14-dihydroxy-, (11a)- (9CI)
• CAS No: 95832-17-0
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 809620
• PubChem ID: 125856
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,11,14-dihydroxy-, (11a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,14-dihydroxy-, (11a)- (9CI)
• 11,14-dihydroxypregn-4-ene-3,20-dione
• DTXSID00914799
• HPED
• 95832-17-0

• Inchi： 1S/C21H30O4/c1-12(22)15-7-9-21(25)16-5-4-13-10-14(23)6-8-19(13,2)18(16)17(24)11-20(15,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16-,17-,18-,19+,20-,21-/m1/s1
• InChI Key： XVNVIIRMSUKNKJ-CJAFCWQJSA-N
• SMILES： O[C@@]12CC[C@H](C(C)=O)[C@@]1(C)C[C@H]([C@@H]1[C@@]3(C)CCC(C=C3CC[C@@H]21)=O)O

Computed Properties

• Exact Mass: 346.214
• Monoisotopic Mass: 346.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 522.2°Cat760mmHg
• Flash Point: 283.7°C
• Refractive Index: 1.576